N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C21H27F3N2O3S/c1-15-11-19(16(2)29-15)13-26-9-7-17(8-10-26)12-25-30(27,28)14-18-3-5-20(6-4-18)21(22,23)24/h3-6,11,17,25H,7-10,12-14H2,1-2H3
• InChI Key: UPKSKNDOCLZSKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CN2CCC(CC2)CNS(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H27F3N2O3S
• Molecular Weight: 444.5 g/mol
• CAS No.: 1396859-58-7

Description

N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H27F3N2O3S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular and Supramolecular Structures

• The study of different sulfonamide derivatives, including those with structural similarities to N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide, has been focused on understanding their molecular and supramolecular structures. For example, the work on N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide reveals details about their molecular structures and potential as ligands for metal coordination (Jacobs et al., 2013).

Reactivity and Synthesis 2. Research into the synthesis and reactivity of sulfonamide derivatives, including the study of 1,1-dilithio derivatives of alkyl phenyl sulfones and N,N-dimethyl methanesulfonamide, contributes to the broader understanding of the chemical properties and potential applications of compounds like this compound (Bongini et al., 1976).

Potential Biological Activity 3. The exploration of N-substituted sulfonamide derivatives in biological contexts, such as their activity against enzymes like acetylcholinesterase and butyrylcholinesterase, provides a foundational understanding for assessing the biological relevance of similar compounds like this compound. This research potentially opens avenues for pharmaceutical applications (Khalid et al., 2014).

Pharmacological Considerations 4. The study of sulfonamides in drug development, such as their role in modifying the activity of receptors or enzymes, provides a context for understanding the potential pharmacological applications of compounds like this compound. This research is crucial for guiding future drug design and understanding the therapeutic potential of similar compounds (Hu et al., 2001).